Cas no 2137595-02-7 (1-(azetidin-3-yl)-5-(3,5-dichlorophenyl)-1H-1,2,3-triazole)

• Product Name: 1-(azetidin-3-yl)-5-(3,5-dichlorophenyl)-1H-1,2,3-triazole
• CAS No: 2137595-02-7
• MF: C₁₁H₁₀Cl₂N₄
• MW: 269.129899501801
• CID: 6466906
• PubChem ID: 165488905
• Update Time: 2025-10-29

1-(azetidin-3-yl)-5-(3,5-dichlorophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-784736
• 2137595-02-7
• 1-(azetidin-3-yl)-5-(3,5-dichlorophenyl)-1H-1,2,3-triazole

• Inchi： 1S/C11H10Cl2N4/c12-8-1-7(2-9(13)3-8)11-6-15-16-17(11)10-4-14-5-10/h1-3,6,10,14H,4-5H2
• InChI Key： QKCIMXJNJGHMGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CN=NN1C1CNC1)Cl

Computed Properties

• Exact Mass: 268.0282517g/mol
• Monoisotopic Mass: 268.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.7Ų

Additional information on 1-(azetidin-3-yl)-5-(3,5-dichlorophenyl)-1H-1,2,3-triazole

Comprehensive Overview of 1-(azetidin-3-yl)-5-(3,5-dichlorophenyl)-1H-1,2,3-triazole (CAS No. 2137595-02-7)

The compound 1-(azetidin-3-yl)-5-(3,5-dichlorophenyl)-1H-1,2,3-triazole (CAS No. 2137595-02-7) is a highly specialized heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structural features, including the azetidine ring and the 1,2,3-triazole core, make it a valuable scaffold for designing novel bioactive compounds. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given the increasing demand for targeted therapies in oncology and neurological disorders.

In recent years, the scientific community has focused on the synthesis and optimization of 1,2,3-triazole-containing compounds due to their exceptional pharmacokinetic properties and ease of modification via click chemistry. The presence of the 3,5-dichlorophenyl moiety in this molecule further enhances its lipophilicity and binding affinity, making it a promising candidate for central nervous system (CNS) drug development. This aligns with current trends in addressing neurodegenerative diseases like Alzheimer's and Parkinson's, where researchers seek small molecules capable of crossing the blood-brain barrier.

From a synthetic chemistry perspective, the azetidine-triazole hybrid structure presents interesting challenges and opportunities. The strained azetidin-3-yl ring contributes to conformational rigidity, which can improve target selectivity – a critical factor in reducing off-target effects in drug candidates. Computational studies suggest this compound may exhibit favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties, particularly in terms of metabolic stability, which remains a key consideration in modern pharmaceutical R&D.

The growing interest in 1-(azetidin-3-yl)-5-(3,5-dichlorophenyl)-1H-1,2,3-triazole is reflected in numerous patent applications and academic publications exploring its derivatives. Its structural versatility allows for diverse modifications at both the azetidine nitrogen and triazole positions, enabling medicinal chemists to fine-tune biological activity. This adaptability makes it particularly valuable in fragment-based drug design approaches, which have become increasingly popular in hit-to-lead optimization programs.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with particular attention to the stereochemical configuration at the azetidine ring. The 3,5-dichlorophenyl group provides distinct spectroscopic signatures that facilitate purity assessment, an essential quality control parameter for research-grade materials. These analytical aspects are crucial for researchers investigating structure-activity relationships (SAR) in related compound series.

In the context of green chemistry initiatives, recent synthetic routes to 1-(azetidin-3-yl)-5-(3,5-dichlorophenyl)-1H-1,2,3-triazole have emphasized atom-economical transformations and reduced solvent waste. The compound's relatively high solubility in polar aprotic solvents makes it amenable to flow chemistry applications, aligning with industry trends toward continuous manufacturing processes. Such process chemistry innovations address growing concerns about sustainable pharmaceutical production.

The potential therapeutic applications of this compound class extend beyond traditional small-molecule drugs. There's emerging interest in its use as a PROTAC (Proteolysis Targeting Chimera) warhead or as a component of bioconjugates, reflecting the broader shift toward multifunctional therapeutics in precision medicine. These cutting-edge applications leverage the compound's ability to simultaneously engage multiple biological targets while maintaining favorable drug-like properties.

From a commercial perspective, CAS No. 2137595-02-7 represents a valuable building block for contract research organizations and pharmaceutical companies engaged in focused library synthesis. Its inclusion in specialized screening collections enables rapid exploration of chemical space around this privileged scaffold. The compound's intellectual property status continues to evolve, with recent patent landscapes suggesting ongoing innovation in this structural class.

Quality standards for research samples of 1-(azetidin-3-yl)-5-(3,5-dichlorophenyl)-1H-1,2,3-triazole typically require ≥95% purity by HPLC, with comprehensive characterization data including HRMS (High-Resolution Mass Spectrometry) and elemental analysis. These specifications ensure reproducibility in biological testing, a critical factor given increasing emphasis on reproducibility in preclinical research across the scientific community.

Future research directions for this compound may explore its potential in allosteric modulation of protein targets or as a component of multitarget-directed ligands (MTDLs). The growing understanding of polypharmacology in complex diseases suggests that molecules with carefully balanced activity profiles, such as those based on this scaffold, may offer advantages over single-target agents. Such developments would align with personalized medicine approaches that dominate contemporary drug discovery paradigms.